Cas no 74978-19-1 (Heptadecanoic acid,phenylmethyl ester)
74978-19-1 structure
Product Name:Heptadecanoic acid,phenylmethyl ester
CAS No:74978-19-1
MF:C24H40O2
MW:360.573207855225
CID:557624
PubChem ID:522569
Update Time:2025-04-19
Heptadecanoic acid,phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Heptadecanoic acid,phenylmethyl ester
- Benzyl heptadecanoate
- Heptadecanoicacid,phenylm
- 74978-19-1
- Benzyl heptadecanoate #
- DTXSID40335000
- XFIKDNCHPGLFLR-UHFFFAOYSA-N
- Heptadecanoic acid, phenylmethyl ester
- SCHEMBL6832768
-
- Inchi: 1S/C24H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21-24(25)26-22-23-19-16-15-17-20-23/h15-17,19-20H,2-14,18,21-22H2,1H3
- InChI Key: XFIKDNCHPGLFLR-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(CCCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 360.303
- Monoisotopic Mass: 360.302830514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 18
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Heptadecanoic acid,phenylmethyl ester Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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